Cas no 474-87-3 (∆8,9-Dehydro Estrone)

∆8,9-Dehydro Estrone structure
∆8,9-Dehydro Estrone structure
Product Name:∆8,9-Dehydro Estrone
CAS No:474-87-3
MF:C18H20O2
MW:268.350205421448
CID:324947
Update Time:2025-04-19

∆8,9-Dehydro Estrone Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10),8-tetraen-17-one,3-hydroxy-
    • ?8,9-Dehydro Estrone
    • 8,9-Dehydro Estrone
    • ∆8,9-Dehydro Estrone
    • 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one
    • DELTA-8,9-DEHYDROESTRONE-D4
    • 8,9-dehydroasterolid
    • 8,9-Dehydroasterolide
    • 8-dehydroestrone
    • atractylenolide I
    • delta8,9-dehydroestrone
    • Inchi: 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,16,19H,2,4,6-9H2,1H3/t16-,18-/m0/s1
    • InChI Key: OUGSRCWSHMWPQE-WMZOPIPTSA-N
    • SMILES: O=C1CC[C@H]2C3CCC4C=C(C=CC=4C=3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 268.14600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 42
  • XLogP3: 2.4

Experimental Properties

  • Melting Point: 219-221°C
  • PSA: 37.30000
  • LogP: 3.73750

∆8,9-Dehydro Estrone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D229640-1mg
∆8,9-Dehydro Estrone
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1mg
$ 219.00 2023-09-08
TRC
D229640-2mg
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2mg
$ 420.00 2023-04-17
TRC
D229640-5mg
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$ 890.00 2023-09-08
TRC
D229640-10mg
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$ 1681.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
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¥1715.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-211622-1 mg
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¥1,715.00 2023-07-10
A2B Chem LLC
AG26142-10mg
,9-Dehydroestrone
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$1224.00 2024-04-20
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